molecular formula C7H12N2S2 B1679881 2-(Sec-butyldisulfanyl)-1h-imidazole CAS No. 141400-58-0

2-(Sec-butyldisulfanyl)-1h-imidazole

Cat. No. B1679881
CAS RN: 141400-58-0
M. Wt: 188.3 g/mol
InChI Key: BPBPYQWMFCTCNG-UHFFFAOYSA-N
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Description

PX-12, also known as 1-methylpropyl 2-imidazolyl disulfide, is a small-molecule inhibitor of thioredoxin-1 (Trx-1). Thioredoxin-1 is a redox protein involved in various cellular processes, including DNA synthesis and regulation of transcription factors. PX-12 has garnered significant attention for its potential therapeutic applications, particularly in cancer treatment, due to its ability to inhibit tumor growth and stimulate apoptosis .

Preparation Methods

Synthetic Routes and Reaction Conditions: PX-12 can be synthesized through the reaction of 2-mercaptoimidazole with 1-chlorobutane in the presence of a base such as sodium hydroxide. The reaction proceeds via nucleophilic substitution, forming the disulfide bond between the imidazole and the butyl group .

Industrial Production Methods: Industrial production of PX-12 involves similar synthetic routes but on a larger scale. The process typically includes purification steps such as recrystallization or chromatography to ensure the compound’s purity. The reaction conditions are optimized to maximize yield and minimize impurities .

Chemical Reactions Analysis

Types of Reactions: PX-12 primarily undergoes redox reactions due to the presence of the disulfide bond. It can be reduced to its corresponding thiol form in the presence of reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) .

Common Reagents and Conditions:

    Reduction: Dithiothreitol (DTT), tris(2-carboxyethyl)phosphine (TCEP)

    Oxidation: Hydrogen peroxide (H2O2), iodine (I2)

Major Products Formed:

Mechanism of Action

PX-12 exerts its effects primarily through the irreversible inhibition of thioredoxin-1. The compound thioalkylates the cysteine residues in the active site of thioredoxin-1, leading to the inhibition of its redox activity. This inhibition disrupts the redox balance within the cell, leading to increased oxidative stress, apoptosis, and inhibition of cell proliferation .

Molecular Targets and Pathways:

Comparison with Similar Compounds

PX-12 is unique in its specific inhibition of thioredoxin-1. there are other compounds with similar redox-modulating properties:

Similar Compounds:

Uniqueness of PX-12: PX-12’s specificity for thioredoxin-1 and its irreversible inhibition mechanism distinguish it from other redox-modulating compounds. Its ability to down-regulate HIF-1α and VEGF further enhances its potential as an anti-cancer agent .

properties

IUPAC Name

2-(butan-2-yldisulfanyl)-1H-imidazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12N2S2/c1-3-6(2)10-11-7-8-4-5-9-7/h4-6H,3H2,1-2H3,(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPBPYQWMFCTCNG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)SSC1=NC=CN1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12N2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50875689
Record name S-BUTYL (2-IMIDAZOLYL) DISULFIDE
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50875689
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

188.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Mechanism of Action

PX-12 irreversibly inhibits the redox protein thioredoxin, which has been associated with cancer and tumor growth.
Record name PX-12
Source DrugBank
URL https://www.drugbank.ca/drugs/DB05448
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CAS RN

141400-58-0
Record name IV 2 compound
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name PX-12
Source DrugBank
URL https://www.drugbank.ca/drugs/DB05448
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Record name 141400-58-0
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Record name PX-12
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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